2-methoxy-4-({methyl[(1-{2-[3-(trifluoromethyl)phenyl]ethyl}-3-piperidinyl)methyl]amino}methyl)phenol

• IUPAC Name: 2-methoxy-4-[[methyl-[[1-[2-[3-(trifluoromethyl)phenyl]ethyl]piperidin-3-yl]methyl]amino]methyl]phenol
• InChI: InChI=1S/C24H31F3N2O2/c1-28(15-19-8-9-22(30)23(14-19)31-2)16-20-6-4-11-29(17-20)12-10-18-5-3-7-21(13-18)24(25,26)27/h3,5,7-9,13-14,20,30H,4,6,10-12,15-17H2,1-2H3
• InChI Key: NLCXYBYOMZRXHQ-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1CCCN(C1)CCC2=CC(=CC=C2)C(F)(F)F)CC3=CC(=C(C=C3)O)OC
• Molecular Formula: C24H31F3N2O2
• Molecular Weight: 436.5 g/mol

Description

Organic compounds like this one typically consist of a carbon backbone with various functional groups attached. The name of the compound often gives clues about its structure. For example, “2-methoxy” indicates a methoxy group (OCH3) attached at the 2nd position of the core structure.

Synthesis Analysis

The synthesis of complex organic compounds usually involves multiple steps, each introducing a new functional group or building up the carbon backbone. Common reactions include nucleophilic substitution, free radical reactions, and electrophilic aromatic substitution.

Molecular Structure Analysis

The molecular structure of an organic compound can be analyzed using techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These techniques can provide information about the arrangement of atoms in the molecule and the types of bonds present.

Chemical Reactions Analysis

The chemical reactions of an organic compound are largely determined by its functional groups. For example, a compound with a hydroxyl group (OH) might undergo reactions like deprotonation or condensation.

Physical And Chemical Properties Analysis

The physical and chemical properties of an organic compound, such as its melting point, boiling point, solubility, and reactivity, can be predicted based on its molecular structure.

Mechanism of Action

The mechanism of action of an organic compound depends on its structure and the environment in which it is used. For example, a drug molecule might interact with a specific protein in the body to exert its effects.

Safety and Hazards

The safety and hazards associated with an organic compound depend on its reactivity and the nature of its breakdown products. Material safety data sheets (MSDS) provide information on the hazards of specific compounds.

Future Directions

The future directions for research on a specific organic compound could include exploring new synthesis methods, investigating its reactions, studying its mechanism of action, or developing new applications.